1-(3,4-Dimethylphenyl)piperidin-2-one

• Molecular Formula: C13H17NO
• Molecular Weight: 203.28 g/mol
• IUPAC Name: 1-(3,4-dimethylphenyl)piperidin-2-one
• InChI: InChI=1S/C13H17NO/c1-10-6-7-12(9-11(10)2)14-8-4-3-5-13(14)15/h6-7,9H,3-5,8H2,1-2H3
• InChI Key: PJOGEARJAWIGQK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2CCCCC2=O)C

Description

1-(3,4-Dimethylphenyl)piperidin-2-one is an organic compound with the molecular formula C13H17NO and a molecular weight of 203.28 g/mol . This chemical features a piperidin-2-one scaffold linked to a 3,4-dimethylphenyl group. As a piperidine derivative, this compound is of significant interest in medicinal and organic chemistry research, particularly as a potential synthetic intermediate or building block for the development of novel pharmacologically active molecules . Piperidine and lactam structures are privileged scaffolds found in many compounds with diverse biological activities. While specific biological data for this compound is limited in the public domain, its structure suggests potential utility in various research applications. Researchers can employ this building block in the design and synthesis of compounds for screening against biological targets, such as in the development of novel enzyme inhibitors . The compound is provided for research and development purposes only. It is not intended for diagnostic, therapeutic, or any human use. Researchers should handle all chemicals with appropriate safety precautions.

Preparation Methods

The synthesis of 1-(3,4-Dimethylphenyl)piperidin-2-one can be achieved through several synthetic routes:

• Cyclization of Amines and Ketones: : One common method involves the cyclization of 3,4-dimethylphenylamine with a suitable ketone under acidic or basic conditions. This reaction typically requires a catalyst such as sulfuric acid or sodium hydroxide to facilitate the cyclization process .

• Hydroamination: : Another method involves the intramolecular hydroamination of 1-(3-aminopropyl)vinylarenes in the presence of a rhodium catalyst. This method provides high yields and is efficient for producing substituted piperidines .

• Industrial Production: : Industrially, the production of piperidine derivatives often involves multi-step processes, including hydrogenation, cyclization, and functional group modifications. The choice of method depends on the desired purity and yield of the final product .

Chemical Reactions Analysis

1-(3,4-Dimethylphenyl)piperidin-2-one undergoes various chemical reactions, including:

• Oxidation: : The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide. This reaction typically converts the piperidine ring into a piperidone derivative .

• Reduction: : Reduction of the compound can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride. This reaction reduces the carbonyl group to a hydroxyl group, forming a piperidine alcohol .

• Substitution: : The compound can undergo nucleophilic substitution reactions, where the dimethylphenyl group can be substituted with other functional groups using reagents like alkyl halides or acyl chlorides .

Scientific Research Applications

While the search results provide information about the compound 1-(3,4-Dimethylphenyl)piperidin-2-one, they do not offer a comprehensive overview of its applications. However, they do hint at its potential use in pharmaceutical research, specifically in the development of treatments for cancer and neurological disorders.

Chemical and Structural Information
1-(3,4-Dimethylphenyl)piperidin-2-one is a chemical compound with the molecular formula C13H17NO . PubChem provides detailed information including its structure, chemical names, physical and chemical properties, classification, patents, and related literature . Chemsrc.com also provides information such as its MSDS (Material Safety Data Sheet), density, melting point, boiling point, structure, and molecular weight .

Potential Applications

• Cancer Research: Piperidinone compounds have shown potential in cancer research . A study evaluating pyrrolidinone and piperidinone compounds found that while one piperidinone derivative (4b ) didn't exhibit cytotoxicity, it did inhibit the invasion of breast MDA-MB-231 cells .
• Neurological Disorders: Analogs based on a piperidine core have been synthesized for trace amine-associated receptor 1 (TAAR1) modulation, indicating a potential application in treating disorders associated with increased dopaminergic function, such as schizophrenia .

Mechanism of Action

The mechanism of action of 1-(3,4-Dimethylphenyl)piperidin-2-one involves its interaction with molecular targets such as neurotransmitter receptors and ion channels. The compound can modulate the activity of these targets, leading to changes in cellular signaling pathways. For example, it may act as an agonist or antagonist at specific receptor sites, influencing neurotransmitter release and uptake .

Comparison with Similar Compounds

Table 1: Key Structural Analogues and Their Properties

Compound Name	Substituents/Modifications	Key Features/Applications	Reference
1-([2,4'-Bipyridin]-5-yl)-4-(3,4-difluorophenyl)piperidin-2-one	Bipyridinyl and difluorophenyl groups	SARM1 inhibitors (GNE-5151/GNE-5152); chiral separation employed
1-(1-(3,4-Dimethylphenyl)ethyl)piperidine	Ethyl linker between piperidine and dimethylphenyl	Synthesized via catalytic hydrogenation; studied for stereochemical properties
1-[(3-Fluorophenyl)acetyl]piperidin-4-one	Fluorophenyl-acetyl substitution at position 4	Noted for potential metabolic stability due to fluorine
2-(3,4-Dimethoxyphenyl)-7-(4-ethylpiperazin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one	Dimethoxyphenyl and pyrimidinone core	Explored for receptor binding in patent literature

Key Differences in Reactivity and Bioactivity

Substituent Effects on Pharmacological Activity

• Electron-Withdrawing vs. Electron-Donating Groups :
  • The 3,4-dimethylphenyl group in the target compound provides electron-donating methyl groups, enhancing aromatic π-π stacking and lipophilicity compared to 3,4-difluorophenyl analogs (e.g., GNE-5151), which introduce electron-withdrawing fluorine atoms. This difference may influence binding to hydrophobic enzyme pockets .
  • Methoxy substituents (e.g., in compounds) increase solubility but may reduce metabolic stability due to susceptibility to demethylation .

Steric and Conformational Effects

• Piperidin-2-one vs.

Pharmacokinetic and Toxicological Considerations

• Toxicity: Piperidinone derivatives with halogen substituents (e.g., 1-(4,5-dichloro-2-nitrophenyl)piperidine ) often show higher toxicity profiles, whereas methyl groups may reduce reactive metabolite formation.

Biological Activity

1-(3,4-Dimethylphenyl)piperidin-2-one is a compound belonging to the class of piperidinones, which are known for their diverse biological activities. This article provides a comprehensive overview of its biological activity, focusing on its mechanisms, efficacy in various models, and potential therapeutic applications.

Chemical Structure and Properties

1-(3,4-Dimethylphenyl)piperidin-2-one features a piperidine ring substituted with a 3,4-dimethylphenyl group. The molecular formula is $C_{13}H_{17}N$, and its structural characteristics contribute to its interaction with biological targets.

The biological activity of 1-(3,4-Dimethylphenyl)piperidin-2-one is primarily attributed to its ability to interact with various cellular pathways. Studies have shown that it can influence:

• Cell Proliferation : In vitro assays demonstrated that this compound inhibits the proliferation of cancer cell lines, such as MDA-MB-231 (breast cancer) and PANC-1 (pancreatic cancer). The inhibition was concentration-dependent, with significant effects observed at micromolar concentrations .
• Apoptosis Induction : Flow cytometry analyses indicated that treatment with 1-(3,4-Dimethylphenyl)piperidin-2-one leads to increased apoptosis in cancer cells. This effect was linked to the activation of apoptotic signaling pathways .
• Invasion and Migration : The compound was found to impair the invasion and migration capabilities of cancer cells, suggesting potential applications in preventing metastasis .

Biological Activity Data

The following table summarizes the key biological activities reported for 1-(3,4-Dimethylphenyl)piperidin-2-one:

Activity	Cell Line/Model	IC50 (µM)	Mechanism
Cell Proliferation	MDA-MB-231	25	Inhibition of ERK phosphorylation
Apoptosis Induction	MDA-MB-231	30	Activation of caspase pathways
Invasion	MDA-MB-231	20	Inhibition of MMP-9 activity

Case Study 1: Anticancer Activity

In a study evaluating the anticancer properties of various piperidinone derivatives, 1-(3,4-Dimethylphenyl)piperidin-2-one exhibited significant cytotoxicity against MDA-MB-231 cells. The study employed both wound healing assays and gelatin zymography to assess its effects on cell migration and matrix metalloproteinase activity. Results indicated that the compound effectively reduced cell migration and invasion by downregulating MMP expression .

Case Study 2: Neuroprotective Effects

Another investigation explored the neuroprotective potential of piperidinone derivatives. Although specific studies on 1-(3,4-Dimethylphenyl)piperidin-2-one were limited, related compounds demonstrated inhibition of acetylcholinesterase (AChE) activity, suggesting potential applications in neurodegenerative diseases like Alzheimer's . This indicates a broader therapeutic scope for piperidinone derivatives.

Q & A

Q. What are the recommended synthetic routes for 1-(3,4-Dimethylphenyl)piperidin-2-one, and how can reaction conditions be optimized for yield?

Methodological Answer: Synthesis typically involves nucleophilic substitution or condensation reactions between substituted phenyl precursors and piperidin-2-one derivatives. Key steps include:

• Friedel-Crafts alkylation to introduce the 3,4-dimethylphenyl group to the piperidinone scaffold.
• Catalytic hydrogenation to reduce intermediates, with palladium on carbon (Pd/C) as a common catalyst .
• Solvent selection : Polar aprotic solvents (e.g., DMF, DMSO) enhance reaction rates, while temperature control (60–80°C) minimizes side reactions .
• Yield optimization : Use stoichiometric excess of the phenyl precursor (1.2–1.5 eq) and monitor reaction progress via TLC or HPLC .

Q. How should researchers handle and store 1-(3,4-Dimethylphenyl)piperidin-2-one to ensure safety and stability?

Methodological Answer:

• Handling : Wear nitrile gloves, lab coats, and safety goggles. Use fume hoods to avoid inhalation (GHS H315/H319/H335) .
• Storage : Keep in airtight, light-resistant containers under inert gas (N₂/Ar) at –20°C to prevent oxidation or hydrolysis .
• Spill management : Absorb with silica gel or vermiculite, then dispose as hazardous waste .

Q. What spectroscopic and chromatographic methods are most effective for confirming the structure and purity of 1-(3,4-Dimethylphenyl)piperidin-2-one?

Methodological Answer:

• NMR : ¹H/¹³C NMR confirms substituent positions (e.g., methyl groups at δ 2.2–2.4 ppm) and piperidinone ring conformation .
• Mass spectrometry (HRMS) : Exact mass analysis (e.g., ESI-TOF) validates molecular formula (C₁₃H₁₇NO).
• HPLC : Use a C18 column with methanol:buffer (65:35, pH 4.6) mobile phase to assess purity (>98%) .

Advanced Research Questions

Q. How can in silico modeling predict the biological activity of 1-(3,4-Dimethylphenyl)piperidin-2-one, and what validation experiments are required?

Methodological Answer:

• Molecular docking : Use software (e.g., AutoDock Vina) to simulate binding affinity to targets like serotonin receptors or kinases. Focus on piperidinone’s carbonyl group for hydrogen-bond interactions .
• ADMET prediction : Tools like SwissADME assess bioavailability (e.g., logP ~2.5) and blood-brain barrier penetration .
• Validation : Compare in silico results with in vitro assays (e.g., enzyme inhibition IC₅₀, cell viability tests) .

Q. What experimental strategies resolve contradictions in biological assay data for 1-(3,4-Dimethylphenyl)piperidin-2-one across different studies?

Methodological Answer:

• Assay standardization : Ensure consistent cell lines (e.g., HEK293 vs. HeLa) and buffer conditions (pH, ionic strength) .
• Metabolite profiling : Use LC-MS to identify degradation products or active metabolites that may skew results .
• Dose-response curves : Test multiple concentrations (1 nM–100 µM) to confirm potency thresholds and Hill slopes .

Q. What methodologies assess the stability and degradation pathways of 1-(3,4-Dimethylphenyl)piperidin-2-one under varying environmental conditions?

Methodological Answer:

• Forced degradation studies : Expose the compound to heat (40–60°C), UV light, and acidic/basic conditions (pH 1–13). Monitor via HPLC for byproducts (e.g., hydrolyzed piperidine derivatives) .
• Surface adsorption analysis : Use quartz crystal microbalance (QCM) or XPS to study interactions with indoor surfaces (e.g., glass, polymers) .
• Degradation kinetics : Apply Arrhenius equations to predict shelf life under storage conditions .